Cas no 1311280-18-8 (4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzoic acid methyl ester)

• Product Name: 4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzoic acid methyl ester
• CAS No: 1311280-18-8
• MF: C₁₆H₁₅F₃N₂O₂
• MW: 324.297714471817
• MDL: MFCD19981289
• CID: 4693808
• Update Time: 2023-08-15

4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Dimethylamino-5-trifluoromethyl-pyridin-3-yl)-benzoic acid methyl ester
• 4-(2-Dimethylamino-5-trifluoromethylpyridin-3-yl)benzoic acid methyl ester

• MDL： MFCD19981289
• Inchi： 1S/C16H15F3N2O2/c1-21(2)14-13(8-12(9-20-14)16(17,18)19)10-4-6-11(7-5-10)15(22)23-3/h4-9H,1-3H3
• InChI Key： WHNRDFKSGOEUOW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1)C1C=CC(C(=O)OC)=CC=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines